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Compound of Interest

Compound Name: 2,5-Dinitrofluorene

CAS No.: 15110-74-4

Cat. No.: B083547

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dinitrofluorene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) of significant interest

in toxicological and environmental research. As a derivative of fluorene, its physicochemical

properties are crucial for understanding its environmental fate, metabolic pathways, and

potential biological activity. This technical guide provides a comprehensive overview of the

known physicochemical properties of 2,5-Dinitrofluorene, along with detailed experimental

protocols for its synthesis, purification, and analysis.

Physicochemical Data
The following tables summarize the key physicochemical properties of 2,5-Dinitrofluorene.
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Identifier Value

IUPAC Name 2,5-Dinitro-9H-fluorene

Synonyms 2,5-Dinitrofluorene

CAS Number 15110-74-4

Molecular Formula C₁₃H₈N₂O₄[1]

Molecular Weight 256.22 g/mol [2]

Appearance Light brown solid[2]

Property Value Reference

Melting Point 195-200 °C [3]

207 °C

Boiling Point 451.5 °C (predicted)

Solubility

Insoluble in water.[4] Soluble in

organic solvents such as

acetone.[4]

[4]

Flash Point 229.9 °C (predicted)

Experimental Protocols
Synthesis of 2,5-Dinitrofluorene
The synthesis of 2,5-Dinitrofluorene is typically achieved through the electrophilic nitration of

fluorene. The following protocol is a representative procedure based on established methods

for the nitration of aromatic compounds.[5][6]

Materials:

Fluorene

Concentrated Sulfuric Acid (H₂SO₄)
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Concentrated Nitric Acid (HNO₃)

Glacial Acetic Acid

Ice

Deionized Water

Methanol

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,

and a thermometer, dissolve fluorene in glacial acetic acid at a low temperature (0-5 °C).

Slowly add a pre-cooled mixture of concentrated sulfuric acid and concentrated nitric acid

(nitrating mixture) dropwise to the fluorene solution while maintaining the temperature below

10 °C.

After the addition is complete, allow the reaction mixture to stir at a controlled temperature

for a specified duration to ensure the completion of the dinitration. The reaction progress can

be monitored by thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture onto crushed ice with vigorous stirring.

The crude 2,5-Dinitrofluorene will precipitate as a solid. Collect the precipitate by vacuum

filtration and wash it thoroughly with cold deionized water until the washings are neutral.

Further wash the crude product with cold methanol to remove some of the impurities.

Dry the crude product under vacuum.

Purification by Recrystallization
The crude 2,5-Dinitrofluorene is a mixture of isomers and byproducts and requires

purification, which can be achieved by recrystallization.[7][8][9]

Materials:
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Crude 2,5-Dinitrofluorene

Suitable recrystallization solvent (e.g., ethanol, acetic acid, or a solvent mixture)

Procedure:

Dissolve the crude 2,5-Dinitrofluorene in a minimum amount of the chosen hot

recrystallization solvent.

If there are any insoluble impurities, perform a hot filtration to remove them.

Allow the hot, saturated solution to cool slowly to room temperature. Crystals of purified 2,5-
Dinitrofluorene should form.

To maximize the yield, the flask can be placed in an ice bath to induce further crystallization.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of the cold recrystallization solvent.

Dry the purified crystals under vacuum. The purity of the recrystallized product should be

assessed by measuring its melting point and by analytical techniques such as HPLC.

Analytical Methods
HPLC is a common technique for assessing the purity of 2,5-Dinitrofluorene and for its

quantification.[10]

Instrumentation:

HPLC system with a UV-Vis detector

Reverse-phase C18 column

Mobile Phase:

A mixture of acetonitrile and water, with a small amount of acid (e.g., phosphoric acid or

formic acid for MS compatibility) is typically used.[10] The exact ratio can be optimized for

best separation.
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Procedure:

Prepare a standard solution of 2,5-Dinitrofluorene of known concentration in a suitable

solvent (e.g., acetonitrile).

Prepare the sample solution by dissolving a known amount of the synthesized and purified

product in the mobile phase.

Set the HPLC parameters, including the flow rate and the detection wavelength (typically

around 254 nm or 365 nm for nitroaromatic compounds).

Inject the standard and sample solutions into the HPLC system.

Identify the peak corresponding to 2,5-Dinitrofluorene by comparing the retention time with

the standard.

The purity of the sample can be determined by the area percentage of the main peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve a small amount of purified 2,5-Dinitrofluorene in a deuterated

solvent (e.g., CDCl₃ or DMSO-d₆).

Analysis: Acquire ¹H and ¹³C NMR spectra. The chemical shifts, splitting patterns, and

integration of the peaks will confirm the structure of the 2,5-Dinitrofluorene molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy:

Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry

potassium bromide and pressing it into a thin disk. Alternatively, a spectrum can be obtained

from a solution or as a mull.[11]

Analysis: The FTIR spectrum will show characteristic absorption bands for the functional

groups present in the molecule, such as the nitro groups (typically strong absorptions around

1530 cm⁻¹ and 1350 cm⁻¹) and the aromatic C-H and C=C bonds.[12] An IR spectrum of

2,5-Dinitrofluorene is available in the NIST Chemistry WebBook.[1]
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Caption: Workflow for the synthesis, purification, and analysis of 2,5-Dinitrofluorene.
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Caption: Workflow for the HPLC analysis of 2,5-Dinitrofluorene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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